Cas no 854058-33-6 (6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine)

• Product Name: 6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine
• CAS No: 854058-33-6
• MF: C₁₂H₁₅N₃O₂S₂
• MW: 297.396399736404
• MDL: MFCD04441052
• CID: 3057129
• PubChem ID: 4386676
• Update Time: 2025-04-21

6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidine-1-sulfonyl)-benzothiazol-2-ylamine
• STK855038
• VU0237370-3
• SCHEMBL21682000
• 6-(piperidine-1-sulfonyl)-1,3-benzothiazol-2-amine
• 6-piperidin-1-ylsulfonyl-1,3-benzothiazol-2-amine
• KUC103646N
• HMS2256M23
• 6-(piperidin-1-ylsulfonyl)-1,3-benzothiazol-2-amine
• IDI1_011274
• 854058-33-6
• CHEMBL1494735
• AKOS000268375
• cid_4386676
• (6-piperidinosulfonyl-1,3-benzothiazol-2-yl)amine
• F1420-1568
• IFLab1_005871
• EN300-237668
• 6-(1-Piperidinylsulfonyl)-2-benzothiazolamine
• AB00490861-04
• SMR000127219
• MLS000529665
• HMS1428K19
• BRD-K04855194-001-07-9
• 6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-amine
• BDBM60445
• DB-428118

• MDL： MFCD04441052
• Inchi： 1S/C12H15N3O2S2/c13-12-14-10-5-4-9(8-11(10)18-12)19(16,17)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2,(H2,13,14)
• InChI Key： ZKIZHBKUIJEGEO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 297.06056908Da
• Monoisotopic Mass: 297.06056908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles